Cas no 52499-14-6 (Benzenesulfonylchloride, 4-dodecyl-)

• Product Name: Benzenesulfonylchloride, 4-dodecyl-
• CAS No: 52499-14-6
• MF: C₁₈H₂₉ClO₂S
• MW: 344.939663648605
• MDL: MFCD00961845
• CID: 375482
• PubChem ID: 104215
• Update Time: 2025-09-27

Benzenesulfonylchloride, 4-dodecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 4-dodecyl-
• 4-DODECYLBENZENESULFONYL CHLORIDE
• 4-(n-dodecyl)benzenesulfonyl chloride
• 4-dodecylbenzene-1-sulfonyl chloride
• 4-dodecyl-benzenesulfonyl chloride
• 4-n-Dodecylbenzolsulfonylchlorid
• EINECS 257-966-3
• p-Dodecylbenzenesulfonyl chloride
• p-Dodecylbenzenesulphonyl chloride
• SCHEMBL282368
• FT-0744517
• p-n-Dodecylbenzenesulfonyl Chloride
• NS00032517
• DTXSID50200492
• A1-21318
• VLBSKIZWQATQRK-UHFFFAOYSA-N
• MFCD00961845
• 4-DODECYLBENZENESULFONYLCHLORIDE
• 52499-14-6

• MDL： MFCD00961845
• Inchi： 1S/C18H29ClO2S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(16-14-17)22(19,20)21/h13-16H,2-12H2,1H3
• InChI Key： VLBSKIZWQATQRK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)CCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 344.15800
• Monoisotopic Mass: 344.157679
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.5

Experimental Properties

• Density: 1.064
• Boiling Point: 427.1°Cat760mmHg
• Flash Point: 212.1°C
• Refractive Index: 1.504
• PSA: 42.52000
• LogP: 7.15830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides